It's a bug's life: biosensors for environmental monitoring
Journal of Environmental Monitoring Pub Date: 2003-11-12 DOI: 10.1039/B314067A
Abstract
After many years of development, biosensors have begun to move out of the laboratory and into commercial applications. Combining advances in biotechnology, nanotechnology and information processing, these novel devices promise to open the door to many exciting new environmental monitoring solutions.
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